Cas no 1267270-20-1 (2-(2,3-Dihydro-1h-inden-5-yl)-2-methylpropanoic acid)

• Product Name: 2-(2,3-Dihydro-1h-inden-5-yl)-2-methylpropanoic acid
• CAS No: 1267270-20-1
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 5712063
• PubChem ID: 82126226
• Update Time: 2023-10-17

2-(2,3-Dihydro-1h-inden-5-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1267270-20-1
• 2-(2,3-dihydro-1H-inden-5-yl)-2-methylpropanoicacid
• EN300-1137929
• 2-(2,3-dihydro-1H-inden-5-yl)-2-methylpropanoic acid
• 1H-Indene-5-acetic acid, 2,3-dihydro-α,α-dimethyl-
• 2-(2,3-Dihydro-1h-inden-5-yl)-2-methylpropanoic acid

• Inchi： 1S/C13H16O2/c1-13(2,12(14)15)11-7-6-9-4-3-5-10(9)8-11/h6-8H,3-5H2,1-2H3,(H,14,15)
• InChI Key： NNPWIFGRASYGDY-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC2CCCC=2C=1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 330.4±11.0 °C(Predicted)
• pka: 4.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes